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The Disappearing Act: A Comparative Guide to
the Biodegradability of PHAs
A deep dive into the environmental fate of Polyhydroxyalkanoates (PHAs) versus other leading

bioplastics, supported by experimental evidence.

In the quest for sustainable alternatives to conventional plastics, bioplastics have emerged as a

promising solution. Among these, Polyhydroxyalkanoates (PHAs) are often lauded for their

biodegradability across a wide range of natural environments. This guide provides a critical

comparison of the biodegradability of PHAs with other prominent bioplastics, namely Polylactic

Acid (PLA) and starch-based blends, across soil, compost, and marine ecosystems. The

objective is to offer researchers, scientists, and drug development professionals a clear,

evidence-based understanding of how these materials perform at their end-of-life.

At a Glance: Biodegradability Across Environments
The following tables summarize quantitative data from various studies, offering a comparative

snapshot of the biodegradation rates of PHAs, PLA, and starch-based bioplastics. It is

important to note that biodegradation is influenced by a multitude of factors including the

specific formulation of the polymer, its physical form, and the environmental conditions.[1]

Table 1: Biodegradation in Soil Environments

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b1204783?utm_src=pdf-interest
https://www.impact-solutions.co.uk/bs-en-iso-14855/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bioplastic

Biodegrada
tion Rate (%
Weight
Loss/CO2
Evolution)

Time
Temperatur
e (°C)

Standard
Key
Findings

PHA (PHBV) >90% 1.5 years Ambient Field Study

Showed

significant

signs of

enzymatic

degradation

on the

surface.[2]

PHA

(unspecified)
High - 20-28 ASTM D5988

Generally

exhibits

higher kinetic

constants for

degradation

compared to

PLA.[3]

PLA Very limited 1.5 years Ambient Field Study

Showed

limited signs

of

degradation

in field

conditions.[2]

PLA 32% 35 days Ambient ASTM D5988

Significantly

lower

degradation

compared to

starch blends

under the

same

conditions.[4]
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Starch Blend

(TPS/PLA)
68% 35 days Ambient ASTM D5988

Thermoplasti

c starch

(TPS)

accelerates

the

biodegradabil

ity of the

blend.[4]

Starch Blend

(PCL/Corn

Starch 50/50)

Measurable

degradation

only after 100

days

>100 days Ambient Soil Burial

Minimal

weight loss in

the initial

period.[5]

Table 2: Biodegradation in Composting Environments
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Bioplastic

Biodegrada
tion Rate (%
CO2
Evolution)

Time
Temperatur
e (°C)

Standard
Key
Findings

PHA (PHBV) >90% < 180 days 58 ISO 14855

High potential

for

biodegradatio

n under

thermophilic

composting

conditions.[6]

PHA (various

types)
80-95% 70 days 58 Lab Study

Degradation

rate varies

with the type

of PHA.[7]

PLA >90% < 180 days 58 ISO 14855

Readily

biodegradabl

e under

industrial

composting

conditions.[8]

PLA

Complete

decompositio

n

30 days 63 Lab Study

For trays and

deli

containers

under specific

pH and

temperature.

[7]

Starch Blend

(PLA/Starch)
>60% - 58 Lab Study

The presence

of starch

facilitates the

biodegradatio

n of PLA.
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Table 3: Biodegradation in Marine Environments
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Bioplastic

Biodegrada
tion Rate (%
Weight
Loss/Biofil
m
Formation)

Time
Temperatur
e (°C)

Environmen
t

Key
Findings

PHA (PHBV)
36% weight

loss
180 days 10.9-19.8

Natural

Seawater

Significant

surface

erosion and

microbial

colonization

observed.[9]

PHA (P(3HB-

co-16

mol%-4HB))

~70-90%

BOD-

biodegradabil

ity

28 days - Seawater

Indicated

complete

biodegradatio

n, with the

remainder

converted to

biomass.[10]

PLA

Low

biodegradabil

ity

6 months Ambient
Mediterranea

n Sea

No PLA

degraders

were

detected,

confirming its

low

biodegradabil

ity in marine

environments

.[11]

PLA

Estimated

>10 years for

complete

degradation

- - Marine

Significantly

slower

degradation

compared to

PHAs.[3]
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Starch Blend
1.5%

degradation
90 days 25

Marine/Fresh

water

High

variability in

degradation

rates

reported in

different

studies.[3]

Starch

(100%)

~2% weight

loss per day
~100 days

Tropical

Coastal
Marine

Rapid and

complete

decompositio

n.[12]

Experimental Protocols: A Closer Look
Understanding the methodologies behind the data is crucial for interpretation. The following

sections detail the standard test methods frequently cited in biodegradability studies.

Soil Biodegradation: ASTM D5988
The ASTM D5988 standard is designed to determine the aerobic biodegradation of plastic

materials in soil. The core of this method involves measuring the conversion of carbon from the

test material into carbon dioxide (CO₂) by soil microorganisms.

Key Experimental Parameters:

Test Substance: Can be in the form of films, pieces, powders, or formed articles.[13]

Soil: A mixture of natural, fertile soil from at least three different locations is typically used.

[14]

Temperature: Maintained between 20-28°C.[14]

Duration: The test is typically run for up to six months.[14]

Measurement: Biodegradation is quantified by measuring the amount of CO₂ evolved over

time, or by measuring oxygen consumption.[14]
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Reference Material: A known biodegradable material, such as cellulose or starch, is run in

parallel to validate the activity of the soil microorganisms.[14] The test is considered valid if

the reference material achieves at least 70% biodegradation within six months.[15]

Preparation

Incubation (up to 6 months)
Analysis

Test Plastic
(Film, Powder, etc.)

Sealed Biometer Flasks
(20-28°C)
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(e.g., Ba(OH)2)

Evolved CO2
Titration of CO2 Trap % Biodegradation

(vs. Theoretical CO2)
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ASTM D5988 Experimental Workflow

Controlled Composting: ISO 14855
The ISO 14855 standard specifies a method to determine the ultimate aerobic biodegradability

of plastic materials under controlled composting conditions.[16] This test simulates an intensive

aerobic composting process.[17]

Key Experimental Parameters:

Inoculum: Mature, stabilized compost derived from the organic fraction of municipal solid

waste.[17]

Test Setup: The test material is mixed with the compost and placed in a static composting

vessel.[17]
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Temperature: A constant temperature of 58°C is maintained.[8]

Duration: The test period does not exceed six months.[17]

Measurement: The amount of evolved CO₂ is continuously monitored. The percentage of

biodegradation is calculated as the ratio of the CO₂ produced from the test material to the

maximum theoretical amount of CO₂ that can be produced.[17]

Pass Criteria: For a material to be certified as compostable under standards like EN 13432, it

must achieve 90% biodegradation within 180 days.[18]

Preparation
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ISO 14855 Experimental Workflow

The Degradation Mechanisms: A Signaling Pathway
Perspective
The biodegradation of these polymers is not a simple dissolution but a complex biological

process initiated by microorganisms. The fundamental difference in the biodegradability of

PHAs and PLA lies in their susceptibility to microbial enzymes.
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Comparative Biodegradation Pathways

As illustrated, PHAs are readily attacked by extracellular depolymerases secreted by a wide

variety of microorganisms present in diverse environments.[7] This enzymatic action breaks

down the polymer into smaller, water-soluble molecules that can be assimilated by the cells

and used as a carbon and energy source.
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In contrast, the initial degradation of PLA is primarily driven by abiotic hydrolysis, a process that

is significantly accelerated by the high temperatures and humidity found in industrial

composting facilities.[7] In ambient temperature environments like soil and marine water, this

hydrolysis step is extremely slow, which accounts for PLA's poor biodegradability under these

conditions.[19]

Starch-based bioplastics, being composed of a naturally occurring and readily metabolizable

polysaccharide, generally show rapid biodegradation, especially in microbial-rich environments.

[12] The inclusion of starch in blends with other bioplastics, such as PLA, can enhance the

overall biodegradability of the composite material.[4]

Conclusion
The experimental data clearly indicates that PHAs exhibit a broader and more efficient

biodegradability profile across different natural environments compared to PLA. While both

PHAs and PLA are biodegradable under industrial composting conditions, PHAs demonstrate a

distinct advantage in soil and, most notably, in marine ecosystems where PLA shows very

limited degradation. Starch-based bioplastics also biodegrade readily, and their incorporation

into other bioplastic matrices can improve the degradation rate of the final product.

For researchers, scientists, and professionals in drug development, where the environmental

fate of materials is a critical consideration, PHAs offer a more robustly biodegradable

alternative for a wider range of disposal scenarios. However, the selection of any bioplastic

should be guided by a thorough understanding of its specific formulation and the intended end-

of-life environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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